Cas no 860785-05-3 (3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline)

• Product Name: 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline
• CAS No: 860785-05-3
• MDL: MFCD03787498
• CID: 4661357
• Update Time: 2025-11-06

3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline

• MDL： MFCD03787498

Additional information on 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline

Professional Introduction to Compound with CAS No. 860785-05-3 and Product Name: 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline

The compound with the CAS number 860785-05-3 and the product name 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both imidazo[1,2-a]pyridine and aniline moieties, which are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery.

In recent years, there has been a growing interest in the development of novel small-molecule inhibitors targeting specific enzymes and receptors involved in critical cellular pathways. The presence of both chloro and trifluoromethyl substituents in the 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline structure enhances its pharmacological properties by improving metabolic stability and binding affinity. These substituents are strategically positioned to modulate the electronic and steric environment of the molecule, thereby influencing its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. The imidazo[1,2-a]pyridine core is a well-documented pharmacophore that has been explored in numerous drug candidates targeting various cancers. Preclinical studies have demonstrated that derivatives of this scaffold can inhibit key enzymes involved in tumor growth and progression. The 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline molecule, with its optimized substitution pattern, shows promise as a lead compound for further development into an anticancer therapeutic.

Furthermore, the aniline moiety in the compound’s structure contributes to its bioactivity by facilitating interactions with protein targets. Aniline derivatives are known for their ability to modulate neurotransmitter systems and have been investigated for their potential in treating neurological disorders. The combination of the imidazo[1,2-a]pyridine and aniline cores in 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline creates a unique pharmacological profile that may be beneficial in addressing multiple therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline with high accuracy. Molecular docking studies have shown that this compound can effectively bind to various protein targets, including kinases and transcription factors that play crucial roles in cancer cell signaling. These computational findings provide a strong rationale for further experimental validation of its biological activity.

The synthesis of 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro and trifluoromethyl groups are introduced at strategic stages during the synthesis to maintain the desired structural integrity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently.

In conclusion, the compound with CAS number 860785-05-3 and the product name 3-8-Chloro-6-(trifluoromethyl)imidazo1,2-apyridin-2-ylaniline represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting cancer and other diseases. Continued research into this compound is expected to yield valuable insights into its mechanism of action and therapeutic potential.